Cas no 2228582-36-1 (1-(2,3-dihydro-1-benzofuran-7-yl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(2,3-dihydro-1-benzofuran-7-yl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2228582-36-1
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 6126692
• PubChem ID: 165753757
• Update Time: 2025-10-23

1-(2,3-dihydro-1-benzofuran-7-yl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1-benzofuran-7-yl)-3-oxocyclobutane-1-carbonitrile
• 2228582-36-1
• EN300-1779074

• Inchi： 1S/C13H11NO2/c14-8-13(6-10(15)7-13)11-3-1-2-9-4-5-16-12(9)11/h1-3H,4-7H2
• InChI Key： JESGZZJJXWYJGO-UHFFFAOYSA-N
• SMILES： O1CCC2=CC=CC(=C12)C1(C#N)CC(C1)=O

Computed Properties

• Exact Mass: 213.078978594g/mol
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.1Ų

Additional information on 1-(2,3-dihydro-1-benzofuran-7-yl)-3-oxocyclobutane-1-carbonitrile

1-(2,3-Dihydro-1-benzofuran-7-yl)-3-oxocyclobutane-1-carbonitrile: A Comprehensive Overview

The compound 1-(2,3-dihydro-1-benzofuran-7-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228582-36-1) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of bicyclic structures, combining a benzofuran moiety with a cyclobutanone ring. The benzofuran framework is known for its aromaticity and stability, while the cyclobutanone group introduces a strained ring system, which can be exploited for various chemical transformations.

Recent studies have highlighted the importance of such bicyclic compounds in drug design due to their unique pharmacokinetic properties. The carbonitrile group attached to the cyclobutanone ring adds another layer of functionality, making this compound a versatile building block for synthesizing bioactive molecules. Researchers have demonstrated that such structures can act as scaffolds for developing inhibitors of key enzymes involved in metabolic disorders and cancer progression.

The synthesis of 1-(2,3-dihydro-1-benzofuran-7-yl)-3-oxocyclobutane-1-carbonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The benzofuran core is typically derived from either benzene or its derivatives through oxidation or cyclization reactions. The cyclobutanone ring is formed via intramolecular cyclization, often facilitated by acid catalysts or transition metal complexes. The introduction of the carbonitrile group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions used.

One of the most promising applications of this compound lies in its potential as a lead molecule in medicinal chemistry. Its rigid bicyclic structure allows for precise control over molecular interactions, making it an ideal candidate for designing drugs with high specificity and potency. Recent computational studies have shown that this compound can bind effectively to several G-protein coupled receptors (GPCRs), which are key targets in the development of treatments for cardiovascular diseases and neurological disorders.

In addition to its pharmacological applications, 1-(2,3-dihydro-1-benzofuran-7-yl)-3-oxocyclobutane-1-carbonitrile has also been explored in materials science. Its aromaticity and strained ring system make it a potential candidate for use in organic electronics. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various semiconductor materials, suggesting its utility in the development of advanced electronic devices.

The environmental impact of this compound has also been a topic of recent research. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its large-scale production and use. However, further investigations are needed to fully understand its fate in different environmental compartments and to develop strategies for minimizing its ecological footprint.

In conclusion, 1-(2,3-dihydro-1-benzofuran-7-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228582-36